Cas no 13643-05-5 (1,2-Pentadiene,4-methyl-)

1,2-Pentadiene,4-methyl- structure
1,2-Pentadiene,4-methyl- structure
Product Name:1,2-Pentadiene,4-methyl-
CAS No:13643-05-5
MF:C6H10
MW:82.1436018943787
CID:231511
PubChem ID:139527
Update Time:2025-04-19

1,2-Pentadiene,4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Pentadiene,4-methyl-
    • 4-methylpenta-1,2-diene
    • 4-Methyl-1,2-pentadiene
    • CH2=C=CHCH(CH3)2
    • 1,2-Pentadiene, 4-methyl-
    • 13643-05-5
    • InChI=1/C6H10/c1-4-5-6(2)3/h5-6H,1H2,2-3H
    • Inchi: 1S/C6H10/c1-4-5-6(2)3/h5-6H,1H2,2-3H3
    • InChI Key: CAAAXQFHDYHTTC-UHFFFAOYSA-N
    • SMILES: C(C=C=C)(C)C

Computed Properties

  • Exact Mass: 82.0783
  • Monoisotopic Mass: 82.078
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 64.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.674
  • Melting Point: -94.9°C (estimate)
  • Boiling Point: 67.2°Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.4
  • PSA: 0

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